Cas no 654067-61-5 (L-Glutamic acid, L-alanyl-L-alanyl-L-prolyl-)

• Product Name: L-Glutamic acid, L-alanyl-L-alanyl-L-prolyl-
• CAS No: 654067-61-5
• MF: C₁₆H₂₆N₄O₇
• MW: 386.400244235992
• CID: 399386
• PubChem ID: 71375960
• Update Time: 2025-04-19

L-Glutamic acid, L-alanyl-L-alanyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-alanyl-L-alanyl-L-prolyl-
• (2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]pentanedioic acid
• DTXSID70798684
• (S)-2-((S)-1-((S)-2-((S)-2-Aminopropanamido)propanoyl)pyrrolidine-2-carboxamido)pentanedioic acid
• 654067-61-5
• L-Alanyl-L-alanyl-L-prolyl-L-glutamic acid

• Inchi： 1S/C16H26N4O7/c1-8(17)13(23)18-9(2)15(25)20-7-3-4-11(20)14(24)19-10(16(26)27)5-6-12(21)22/h8-11H,3-7,17H2,1-2H3,(H,18,23)(H,19,24)(H,21,22)(H,26,27)/t8-,9-,10-,11-/m0/s1
• InChI Key： KLMOURUYALLFTQ-NAKRPEOUSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](C)N)=O)=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 386.18028
• Monoisotopic Mass: 386.18014918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 179.13